4-(3,4,5-Trifluorophenyl)cyclohexane-1-carbaldehyde

• CAS No.: 160148-06-1
• Molecular Formula: C13H13F3O
• Molecular Weight: 242.24 g/mol
• IUPAC Name: 4-(3,4,5-trifluorophenyl)cyclohexane-1-carbaldehyde
• InChI: InChI=1S/C13H13F3O/c14-11-5-10(6-12(15)13(11)16)9-3-1-8(7-17)2-4-9/h5-9H,1-4H2
• InChI Key: NFHOVIGMSHFLFI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C=O)C2=CC(=C(C(=C2)F)F)F

Description

4-(3,4,5-Trifluorophenyl)cyclohexane-1-carbaldehyde is a useful research compound. Its molecular formula is C13H13F3O and its molecular weight is 242.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To dried methoxymethyltriphenylphosphonium chloride (abbreviated as MTP, hereinafter) 25 g (72.9 mmol), THF 300 ml was added, and potassium-t-butoxide 8.2 g (73.1 mmol) was added. The mixture was stirred for about one hour. To the reactant, a THF solution (150 ml) of the above 4-(3,4,5-trifluorophenyl)cyclohexanone 14.8 g (64.9 mmol) was added dropwise, and the mixture was stirred for 2 hours. Water 300 ml was added to the reactant, the product was extracted with toluene. The extract was washed with a sodium chloride aqueous solution, dried over anhydrous magnesium sulfate, and the solvent was distilled off. The residue was purified by silica gel column chromatography (eluent: toluene). The resulting purified material was stirred in mixture solvent of 3N-hydrochloric acid 200 ml and THF 200 ml for 5 hours, and the product was extracted with toluene. The extract was washed with a saturated sodium bicarbonate aqueous solution and then with water, and dried over anhydrous magnesium sulfate. Toluene was distilled off to obtain 4-(3,4,5-trifluorophenyl) cyclohexanecarboaldehyde 10.5 g (43.3 mmol). The yield was 66.7% from 4-(3,4,5-trifluorophenyl) cyclohexanone.